Cas no 1261659-11-3 (Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate)

• Product Name: Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate
• CAS No: 1261659-11-3
• MF: C₁₅H₉F₆NO₃
• MW: 365.227285146713
• CID: 4987085
• Update Time: 2025-06-12

Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate

• Inchi： 1S/C15H9F6NO3/c1-24-13(23)10-6-8(14(16,17)18)7-22-12(10)9-4-2-3-5-11(9)25-15(19,20)21/h2-7H,1H3
• InChI Key： ANXTVYJZGUTIOS-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(=O)OC)=C1)C1C=CC=CC=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 467
• XLogP3: 4.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate

Recent Advances in the Study of Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate (CAS: 1261659-11-3)

Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate (CAS: 1261659-11-3) is a fluorinated nicotinate derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and trifluoromethoxy substituents, exhibits unique physicochemical properties that make it a promising candidate for drug development, particularly in the areas of inflammation, oncology, and infectious diseases.

Recent studies have focused on the synthesis and optimization of Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate to enhance its bioavailability and therapeutic efficacy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The researchers employed molecular docking and kinetic assays to elucidate the binding interactions between the compound and the COX-2 active site, revealing a high affinity and selectivity profile.

In addition to its anti-inflammatory properties, Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate has shown promising results in preclinical cancer models. A study conducted by researchers at the National Cancer Institute (NCI) highlighted its ability to induce apoptosis in triple-negative breast cancer (TNBC) cells by modulating the PI3K/AKT/mTOR signaling pathway. The compound's trifluoromethyl groups were found to enhance its cellular permeability and stability, contributing to its efficacy in vivo.

Another area of interest is the compound's potential application in antiviral therapies. Preliminary data from a 2024 study in Antiviral Research suggest that Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate exhibits inhibitory activity against the RNA-dependent RNA polymerase (RdRp) of SARS-CoV-2. The researchers noted that the compound's unique electronic properties, conferred by the fluorine atoms, play a critical role in its interaction with viral enzymes.

Despite these promising findings, challenges remain in the clinical translation of Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate. Issues such as metabolic stability, toxicity, and large-scale synthesis need to be addressed. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, Methyl 2-(2-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)nicotinate (CAS: 1261659-11-3) represents a versatile scaffold with broad applications in drug discovery. Its unique structural features and multifaceted biological activities make it a compelling subject for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential across diverse disease areas.